Cas no 2287279-08-5 (2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol)

• Product Name: 2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol
• CAS No: 2287279-08-5
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 5884177
• PubChem ID: 165737881
• Update Time: 2025-05-22

2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6750559
• 2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol
• 2287279-08-5

• Inchi： 1S/C9H10ClN3O/c1-6(5-14)13-9-3-2-7(10)4-8(9)11-12-13/h2-4,6,14H,5H2,1H3
• InChI Key： XCCXPDLTEFHHOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2C(C)CO

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

2-(5-Chloro-1H-1,2,3-Benzotriazol-1-yl)Propan-1-ol: A Comprehensive Overview

The compound 2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol, with the CAS number NO2287279-08-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in material science, pharmaceuticals, and environmental chemistry. This article delves into the synthesis, structure, properties, and applications of this compound, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 2-(5-chloro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol consists of a benzotriazole ring substituted with a chlorine atom at the 5-position and a propanol group attached at the 1-position. The benzotriazole moiety is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in various chemical systems. The propanol group introduces hydroxyl functionality, enhancing the compound's reactivity and solubility properties. This combination of structural features makes the compound versatile for use in diverse chemical reactions and applications.

Recent advancements in synthetic methodologies have enabled efficient synthesis of NO2287279-08-5. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct the benzotriazole core. The choice of synthetic pathway depends on factors such as reaction conditions, yield optimization, and cost-effectiveness. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis to achieve high yields of the compound with minimal by-products. Such innovations underscore the importance of continuous research in improving synthetic strategies for this compound.

The physical and chemical properties of NO2287279-08-5 are critical for its application in different fields. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for use in organic reactions. Its melting point and boiling point are within ranges that allow for easy handling under standard laboratory conditions. Additionally, the compound's UV-vis absorption properties have been studied extensively, revealing its potential as a photostabilizer in polymer materials. Recent research has also explored its antioxidant activity, which could be harnessed in pharmaceutical formulations to combat oxidative stress-related diseases.

In terms of applications, NO2287279-08-5 has found utility in several domains. In material science, it serves as an effective additive for improving the durability of polymers under UV exposure. Its ability to absorb UV radiation and dissipate energy makes it a valuable component in coatings and plastics industries. In pharmaceuticals, the compound is being investigated for its potential as an intermediate in drug synthesis. For example, studies have shown that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases. Furthermore, environmental scientists are exploring its role as a biodegradable agent in wastewater treatment processes.

The future prospects for NO2287279-08-5 are promising given its versatility and ongoing research into novel applications. Collaborative efforts between academia and industry are expected to drive further innovation in synthesizing and utilizing this compound. As sustainability becomes a priority across sectors, researchers are focusing on developing eco-friendly methods for producing this compound while minimizing environmental impact.